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Compound of Interest

Compound Name: H-D-Arg-OMe.2HCl

Cat. No.: B555642 Get Quote

H-D-Arg-OMe.2HCl is valued for its role as a precursor and a research tool in various

biochemical and pharmaceutical applications.[2] Its utility stems from its relationship with L-

arginine, the natural substrate for nitric oxide synthase (NOS).

Physicochemical Characteristics
A foundational understanding of the compound's physical and chemical properties is

paramount for its effective application.

Property Value

CAS Number 78851-84-0

Molecular Formula C7H16N4O2·2HCl[2]

Molecular Weight 261.15 g/mol [4]

Appearance
White to off-white powder or crystalline powder.

[2][5]

Melting Point 179-184°C[2]

Solubility Data not available from search results.

Purity ≥99% (HPLC)[2]

Storage Conditions

Store at 0-8°C.[2] It is also noted to be

hygroscopic and air sensitive, and should be

stored under an inert gas.
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Synthesis and Manufacturing
The synthesis of amino acid methyl ester hydrochlorides is a common procedure in peptide

chemistry to protect the carboxylic acid group.[6] A general and convenient method involves the

reaction of the amino acid with methanol in the presence of trimethylchlorosilane (TMSCl) at

room temperature.[7]

General Synthetic Workflow:

Caption: General workflow for the synthesis of H-D-Arg-OMe.2HCl.

Step-by-Step Synthesis Protocol:

This protocol is a generalized procedure and may require optimization for specific laboratory

conditions.

To a round bottom flask, add D-Arginine.

Slowly add freshly distilled trimethylchlorosilane with stirring.

Add methanol to the mixture.

Stir the resulting solution or suspension at room temperature. The reaction progress can be

monitored by Thin Layer Chromatography (TLC).[7]

Upon completion, concentrate the reaction mixture using a rotary evaporator to yield the H-
D-Arg-OMe.2HCl product.[7]

Mechanism of Action and Biological Significance
D-Arginine and its derivatives are utilized to inhibit glutamate-induced nitric oxide production.[1]

This inhibitory action is central to its application in various research fields.

Role in Nitric Oxide Pathway Research
Nitric oxide (NO) is a critical signaling molecule in various physiological processes, including

vasodilation and neurotransmission. L-arginine is the natural substrate for nitric oxide
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synthases (NOS), the enzymes responsible for NO production. D-arginine, being the unnatural

isomer, and its derivatives like H-D-Arg-OMe.2HCl, can act as inhibitors of this process.[1][3]

Normal Physiological Process

Inhibitory Action
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Caption: Simplified diagram of H-D-Arg-OMe.2HCl's inhibitory effect on NOS.

Applications in Research and Development
H-D-Arg-OMe.2HCl is a versatile compound with a wide range of applications in both

biochemical research and pharmaceutical development.

Key Research Applications:
Cardiovascular Research: It is used to study the effects of nitric oxide synthesis on blood

pressure and vascular function, providing insights into conditions like hypertension.[3]

Neuroscience: This compound is a valuable tool for exploring the role of nitric oxide in

neurotransmission and neuroprotection, aiding in the understanding of various neurological
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disorders.[3]

Pharmaceutical Development: It serves as a precursor in the synthesis of various

pharmaceuticals, particularly those targeting cardiovascular and metabolic disorders.[2] It is

also used in drug development studies to evaluate the efficacy of nitric oxide synthase

inhibitors.[3]

Protein and Peptide Chemistry: As a protected amino acid, it is used in peptide synthesis.[6]

[8] It is also utilized to modify proteins and peptides to enhance their stability and activity for

therapeutic applications.[2]

Biochemical Assays: Researchers use this chemical in assays to measure nitric oxide

production in biological systems.[3]

Experimental Protocols and Methodologies
The following are generalized protocols. Researchers should consult specific literature for

detailed procedures tailored to their experimental setup.

In Vitro Nitric Oxide Synthase (NOS) Inhibition Assay
Objective: To determine the inhibitory effect of H-D-Arg-OMe.2HCl on NOS activity.

Materials:

Purified NOS enzyme

L-Arginine (substrate)

H-D-Arg-OMe.2HCl (inhibitor)

Necessary co-factors (e.g., NADPH, calmodulin)

Griess Reagent for nitrite detection (a stable product of NO)

96-well plate and plate reader

Workflow:
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Prepare reaction mixture
(NOS, L-Arginine, co-factors)

Add varying concentrations of
H-D-Arg-OMe.2HCl

Incubate at 37°C

Add Griess Reagent

Measure absorbance to quantify nitrite

Calculate % inhibition and IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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